Cas no 83666-03-9 (Isoxazole,5-(1-ethylpropyl)-3-methyl-)

• Product name: Isoxazole,5-(1-ethylpropyl)-3-methyl-
• CAS No: 83666-03-9
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 709124
• PubChem ID: 10240997

Isoxazole,5-(1-ethylpropyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 5-(1-ethylpropyl)-3-methyl- (9CI)
• Isoxazole,5-(1-ethylpropyl)-3-methyl-
• SCHEMBL18881405
• 3-Methyl-5-(pentan-3-yl)isoxazole
• 83666-03-9

• Inchi： InChI=1S/C9H15NO/c1-4-8(5-2)9-6-7(3)10-11-9/h6,8H,4-5H2,1-3H3
• InChI Key： NBHMCZUZGAKZTP-UHFFFAOYSA-N
• SMILES： CCC(CC)C1=CC(=NO1)C

Computed Properties

• Exact Mass: 153.115364102g/mol
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų